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Compound Name: Diethyl furan-2,5-dicarboxylate

Cat. No.: B020899 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl furan-2,5-dicarboxylate is a bio-based chemical compound derived from furan-2,5-

dicarboxylic acid (FDCA). As a diester, it serves as a crucial building block in the synthesis of

various organic molecules and polymers.[1][2] Its furan ring, a five-membered aromatic

heterocycle containing an oxygen atom, imparts unique chemical properties that make it a

subject of increasing interest in materials science and medicinal chemistry.[2] The compound's

origins from renewable biomass sources position it as a sustainable alternative to petroleum-

based chemicals.[2] This guide provides a comprehensive overview of Diethyl furan-2,5-
dicarboxylate, including its chemical and physical properties, detailed synthesis protocols,

spectroscopic data, and applications, with a focus on its relevance to research and

development.

Chemical and Physical Properties
Diethyl furan-2,5-dicarboxylate is a white solid at room temperature.[2] Its key physical and

chemical properties are summarized in the table below.
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Property Value Reference

Chemical Formula C₁₀H₁₂O₅ [3]

Molecular Weight 212.20 g/mol [3]

CAS Number 53662-83-2 [2]

Melting Point 46-48 °C [2]

Boiling Point 167-168 °C at 15 Torr [2]

Density (predicted) 1.172 ± 0.06 g/cm³ [2]

Solubility

Slightly soluble in chloroform

and methanol. Specific

quantitative data in a range of

organic solvents is not readily

available in the literature.

[2]

Storage Temperature 2-8 °C [2]

Spectroscopic Data
The structural confirmation of Diethyl furan-2,5-dicarboxylate is typically achieved through

various spectroscopic techniques.
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Technique Data Reference

¹H NMR (CDCl₃)

δ 7.20 (s, 2H), 4.40 (q, J = 7.1

Hz, 4H), 1.39 (t, J = 7.1 Hz,

6H)

[4]

¹³C NMR (CDCl₃)
δ 158.1, 146.9, 118.2, 61.6,

14.2
[4]

Infrared (IR)

Key absorptions indicating

C=O and C-O stretching of the

ester groups, and furan ring

vibrations.

[5]

Mass Spectrometry (MS)

Molecular Ion (M⁺): m/z 212.

Key fragments correspond to

the loss of ethoxy and

carboethoxy groups.

[5]

Synthesis of Diethyl Furan-2,5-dicarboxylate
The most common method for synthesizing Diethyl furan-2,5-dicarboxylate is through the

Fischer esterification of furan-2,5-dicarboxylic acid (FDCA) with ethanol in the presence of an

acid catalyst.

Experimental Protocol: Sulfuric Acid Catalyzed
Esterification
This protocol is a standardized procedure based on literature methods.[4]

Materials:

Furan-2,5-dicarboxylic acid (FDCA)

Absolute Ethanol (EtOH)

Concentrated Sulfuric Acid (H₂SO₄)

5% Sodium Carbonate (Na₂CO₃) solution
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Distilled Water

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Rotary evaporator

Büchner funnel and flask

Filtration paper

Beakers and other standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add furan-2,5-dicarboxylic acid (1.0 eq).

Reagent Addition: Add an excess of absolute ethanol (e.g., 10-20 equivalents) to the flask.

While stirring, carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.05-0.1

eq).

Reflux: Heat the reaction mixture to reflux (approximately 78-100 °C) and maintain reflux

with continuous stirring for 12-18 hours. The progress of the reaction can be monitored by

Thin Layer Chromatography (TLC).

Solvent Removal: After the reaction is complete, allow the mixture to cool to room

temperature. Remove the excess ethanol using a rotary evaporator.

Precipitation: Add the concentrated reaction mixture dropwise into a beaker of cold distilled

water while stirring. A white precipitate of Diethyl furan-2,5-dicarboxylate should form.
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Neutralization and Filtration: Neutralize the aqueous suspension by the slow addition of a 5%

sodium carbonate solution until the pH is approximately 7. Collect the white crystalline

product by vacuum filtration using a Büchner funnel.

Washing and Drying: Wash the collected solid with several portions of distilled water to

remove any remaining salts and acid. Dry the product overnight under high vacuum.

Characterization: Confirm the identity and purity of the product using melting point

determination and spectroscopic methods (NMR, IR, MS).

Reaction

Work-up

FDCA
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Reflux (12-18h) Evaporation of Excess EtOH Precipitation in H₂O Neutralization (5% Na₂CO₃) Vacuum Filtration Washing with H₂O Drying under Vacuum Diethyl furan-2,5-dicarboxylate
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Caption: Workflow for the synthesis of Diethyl furan-2,5-dicarboxylate.

Applications in Research and Development
Polymer Chemistry
The primary application of Diethyl furan-2,5-dicarboxylate is as a monomer in the synthesis

of bio-based polyesters.[6] It serves as a renewable alternative to terephthalic acid derivatives

used in the production of plastics like polyethylene terephthalate (PET). The resulting furan-

based polyesters, such as polyethylene furanoate (PEF), exhibit promising properties including

enhanced thermal stability and barrier properties, making them suitable for applications in
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packaging and textiles.[7] Researchers are actively exploring the enzymatic polymerization of

Diethyl furan-2,5-dicarboxylate with various diols to create novel copolyesters with tailored

properties.[6]

Organic Synthesis and Medicinal Chemistry
In the realm of drug discovery, the furan nucleus is a recognized pharmacophore present in

numerous bioactive compounds.[8] While Diethyl furan-2,5-dicarboxylate itself is not typically

the final active pharmaceutical ingredient, its bifunctional nature makes it a versatile starting

material for the synthesis of more complex molecules with potential therapeutic applications.[2]

The ester functionalities can be readily converted to other functional groups, such as amides or

hydrazides, to generate libraries of novel compounds for biological screening.[8] However,

specific examples of marketed drugs or late-stage clinical candidates that directly utilize

Diethyl furan-2,5-dicarboxylate as a key intermediate are not prominently featured in the

current scientific literature.

Safety and Handling
Diethyl furan-2,5-dicarboxylate is classified as an irritant.[9]

Hazard Statements:

H315: Causes skin irritation.[9]

H319: Causes serious eye irritation.[9]

H335: May cause respiratory irritation.[9]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[9]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[9]
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Standard laboratory safety protocols, including the use of personal protective equipment (PPE)

such as safety glasses, lab coats, and gloves, should be strictly followed when handling this

compound. Work should be conducted in a well-ventilated area or a fume hood.

Furan-2,5-dicarboxylic Acid (FDCA)
(from Biomass)

Diethyl furan-2,5-dicarboxylate (DEFDC)

Esterification

Bio-based Polyesters (e.g., PEF)

Polymerization

Organic Synthesis Intermediates

Functional Group Transformation

Packaging Materials Textiles Pharmaceuticals Agrochemicals

Click to download full resolution via product page

Caption: Relationship of Diethyl furan-2,5-dicarboxylate to its precursor and applications.

Conclusion
Diethyl furan-2,5-dicarboxylate is a valuable and versatile bio-based platform chemical with

significant potential in both materials science and organic synthesis. Its role as a monomer for

sustainable polymers is well-established, and its utility as a scaffold for the synthesis of novel

compounds continues to be explored. This guide provides essential technical information to aid

researchers and professionals in leveraging the unique properties of Diethyl furan-2,5-
dicarboxylate in their research and development endeavors. Further investigation into its

specific applications in drug development and a more comprehensive characterization of its

solubility in various organic solvents would be beneficial areas for future research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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